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Compound of Interest

Compound Name: 6-Methoxy-2-nitropyridin-3-amine

Cat. No.: B3043402

6-Methoxy-2-nitropyridin-3-amine: A Technical
Guide

An In-depth Examination of the Synthesis, Properties, and Applications of a Key Pyridine
Derivative

This technical guide provides a comprehensive overview of 6-Methoxy-2-nitropyridin-3-
amine and its closely related, more prominently documented isomer, 2-Amino-6-methoxy-3-
nitropyridine. This document is intended for researchers, scientists, and professionals in drug
development and chemical synthesis. It details the discovery, synthesis, and applications of
these compounds, presenting data in a structured format with detailed experimental protocols
and visual diagrams to elucidate key processes.

Introduction and Discovery

6-Methoxy-2-nitropyridin-3-amine, with CAS number 85868-32-2, is a substituted pyridine
derivative.[1] However, a significant body of scientific literature focuses on its isomer, 2-Amino-
6-methoxy-3-nitropyridine (CAS 73896-36-3), also known as 6-methoxy-3-nitropyridin-2-amine.
[2][3][4] This latter compound is a versatile intermediate in the synthesis of various biologically
active molecules.[5] Its structure, featuring a pyridine ring functionalized with methoxy, amino,
and nitro groups, makes it a valuable building block in medicinal chemistry and material
science.[2][5] The presence of these functional groups allows for a variety of chemical
transformations, enabling the creation of more complex molecules.[2]
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Physicochemical Properties and Data

The properties of 2-Amino-6-methoxy-3-nitropyridine have been well-characterized. Below is a
summary of its key quantitative data.

Property Value Reference
Molecular Formula CeH7N30s3 [2]
Molecular Weight 169.14 g/mol [31[4]

CAS Number 73896-36-3 [2]

Melting Point 167°-169°C [6]

HPLC Purity 99.0% [6]

Light yellow to Yellow to Green
Appearance [2]
powder to crystal

Synthesis and Experimental Protocols

The synthesis of 2-Amino-6-methoxy-3-nitropyridine is well-documented, with a common
method involving the methoxylation of 2-amino-6-chloro-3-nitropyridine.[6][7] A detailed
experimental protocol for this synthesis is provided below.

Synthesis of 2-Amino-6-methoxy-3-nitropyridine

This procedure details the synthesis of 2-amino-6-methoxy-3-nitropyridine from 2-amino-6-
chloro-3-nitropyridine.[6]

Materials:

Sodium methoxide (7.78 g, 0.144 mol)

Methanol (50.0 mL)

2-Amino-6-chloro-3-nitropyridine (25.0 g, 0.144 mol)

Water
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Procedure:

A mixture of sodium methoxide and methanol is prepared and cooled to 15°C.[6]

e 2-Amino-6-chloro-3-nitropyridine is slowly added to the cooled solution while maintaining the
temperature at 15°C.[6]

e The reaction mixture is then heated to 25°-30°C and stirred continuously for 4-5 hours.[6]
o The progress of the reaction is monitored by thin-layer chromatography (TLC).[6]

e Upon completion, the reaction mixture is slowly poured into water, causing the product to
precipitate.[6]

e The precipitate is collected by filtration and washed with water.[6]

e The solid is then dried to yield the final product, 2-amino-6-methoxy-3-nitropyridine.[6]
Results:

e Yield: 21.0 g (86.5%)[6]

e Purity (HPLC): 99.0%]6]

e 1H-NMR (CDCl3): 8 3.89 ppm (s, 3H, OCHs3), 6.14-6.16 ppm (d, 1H), 8.24-8.27 ppm (d, 1H),
8.16 ppm (s, 2H, -NH2)[6]

Multi-step Synthesis Pathway

A broader synthetic pathway for producing 2,3-diamino-6-methoxypyridine, which uses 2-
amino-6-methoxy-3-nitropyridine as a key intermediate, is outlined in a patent.[7] This process
begins with the nitration of 2,6-dichloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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